Cas no 2248359-83-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanoate
• CAS No: 2248359-83-1
• MF: C₁₇H₁₁N₃O₅S
• MW: 369.351342439651
• CID: 5849644
• PubChem ID: 165724087
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanoate
• EN300-6519171
• 2248359-83-1

• Inchi： 1S/C17H11N3O5S/c21-14(6-5-13-18-19-15(24-13)10-7-8-26-9-10)25-20-16(22)11-3-1-2-4-12(11)17(20)23/h1-4,7-9H,5-6H2
• InChI Key： ZEZGGQYVMZVZQJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NN=C(CCC(=O)ON2C(C3C=CC=CC=3C2=O)=O)O1

Computed Properties

• Exact Mass: 369.04194163g/mol
• Monoisotopic Mass: 369.04194163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanoate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanoate (CAS: 2248359-83-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanoate (CAS: 2248359-83-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining isoindole and oxadiazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The method involves a multi-step process starting from commercially available precursors, with the final step featuring a coupling reaction between the isoindole and oxadiazole components. This advancement is critical for enabling further preclinical and clinical studies.

Pharmacological evaluations have revealed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanoate exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays demonstrated significant suppression of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. These findings were corroborated by in vivo studies in murine models, where the compound reduced edema and cytokine levels more effectively than standard NSAIDs.

Beyond its anti-inflammatory properties, recent research has explored its anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in several cancer cell lines, including breast and colon carcinomas. Mechanistic studies indicated that it triggers mitochondrial dysfunction and activates caspase-3, highlighting its role in the intrinsic apoptotic pathway. These results underscore its versatility and warrant further investigation into its therapeutic applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]propanoate represents a multifaceted compound with significant promise in drug discovery. Ongoing research aims to optimize its pharmacokinetic profile and evaluate its efficacy in more complex disease models. The continued exploration of this molecule may pave the way for novel treatments in inflammation and oncology.